Cas no 51-20-7 (5-Bromouracil)

• Product Name: 5-Bromouracil
• CAS No: 51-20-7
• MF: C₄H₃BrN₂O₂
• MW: 190.982819795609
• MDL: MFCD00006017
• CID: 33514
• PubChem ID: 24888322
• Update Time: 2025-04-18

5-Bromouracil Chemical and Physical Properties

Names and Identifiers

• 5-Bromouracil
• 5-Bromo-2,4(1H,3H)-pyrimidinedione
• 5-bromopyrimidine-2,4(1H,3H)-dione
• 5-Bromopyrimidine-2,4-diol
• 5-BROMO-1H-PYRIMIDINE-2,4-DIONE
• BROMOURACIL, 5-(RG)
• 5-BroMo-2,4(1H,3H)-pyriMidinedione
• 5-bromo-2,4-dioxopyrimidine
• 5-bromo-uraci
• 5-bromo-uracil
• 5-BrUra
• 5-Br-uracil
• Bromouracil
• BROMOURACIL,5
• Uracil,5-bromo
• Uracil, 5-bromo-
• 5-Bromo-2,4-dihydroxypyrimidine
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-
• 5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione
• C4H3BrN2O2
• 4HK400G5UO
• LQLQRFGHAALLLE-UHFFFAOYSA-N
• 1,2,3,4-tetrahydro-5-bromo-2,4-pyrimidinedione
• 5-Bromoura
• UNII-4HK400G5UO
• HSDB 7495
• AM83917
• Z275128628
• BBL013052
• BP-12090
• F3096-1702
• CCG-46723
• AB00570
• STK301806
• AI3-25471
• CHEMBL144730
• SCHEMBL8740942
• FT-0602493
• SCHEMBL29805
• Q238477
• URB
• Bromuracil
• STL451516
• CHEBI:20552
• AC-3034
• 5-Bromo-2,4(1H,3H)-pyrimidinedione #
• InChI=1/C4H3BrN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9
• 5-Bromouracil, 98%
• SR-01000636400-1
• NSC19940
• AKOS009097562
• B-9200
• LS-158562
• 51-20-7
• 5-Brom-6-hydroxypyrimidinon
• 5-BU
• CS-W001982
• AKOS001448866
• B0665
• DTXSID2058758
• AC-907/25014019
• 2,3H)-Pyrimidinedione, 5-bromo-
• SY003631
• Bromhydroxypyrimidinon
• MFCD00006017
• CS-O-01027
• NSC 19940
• 5-BROMOURACIL [MI]
• 2,4-Pyrimidinedione, 1,2,3,4-tetrahydro-5-bromo
• EINECS 200-084-0
• Uracil, 5-bromo- (VAN)
• EU-0035288
• NSC-19940
• STR01501
• EN300-51230
• HY-W001982
• Epitope ID:138109
• 5-BrU
• NS00032236
• 5-Bromouracil (5-Bromo-2,4-dihydroxypyrimidine)
• 5-Bromouracil,99%
• DB-002591
• pyrimidine-2,4(1H,3H)-dione, 5-bromo-
• pyrimidine, 5-bromo-2,4-dihydroxy-
• Uracil, 5-bromo-(VAN)
• DTXCID2040945
• 5Bromo2,4pyrimidinedione
• Uracil, 5-bromo-(VAN) (8CI)
• 5-Bromo-2,4-pyrimidinediol
• FB04498
• 2,4(1H,3H)Pyrimidinedione, 5bromo
• 5-BROMO-2,4-PYRIMIDINEDIONE
• Uracil, 5bromo
• 5Bromo2,4(1H,3H)pyrimidinedione
• 5 bromouracil
• 5Bromo2,4dihydroxypyrimidine

• MDL： MFCD00006017
• Inchi： 1S/C4H3BrN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
• InChI Key： LQLQRFGHAALLLE-UHFFFAOYSA-N
• SMILES： BrC1=CNC(NC1=O)=O
• BRN： 127176

Computed Properties

• Exact Mass: 189.93800
• Monoisotopic Mass: 189.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.2
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: White powder
• Density: 1.965 g/cm3
• Melting Point: >300?°C(lit.)
• Boiling Point: 384°C
• Refractive Index: 1.59
• Solubility: <1g/l
• Water Partition Coefficient: SOLUBLE IN COLD WATER
• PSA: 65.72000
• LogP: -0.17430
• Merck: 14,1440
• Solubility: Slightly soluble in water.

5-Bromouracil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37-S53-S45
• RTECS：YQ9060000
• Hazardous Material Identification：
• Safety Term：S45;S53
• TSCA：Yes
• Risk Phrases：R46
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines